Cas no 88-41-5 (2-Tert-Butylcyclohexyl acetate)

• Product Name: 2-Tert-Butylcyclohexyl acetate
• CAS No: 88-41-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 34464
• Update Time: 2025-10-31

2-Tert-Butylcyclohexyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butylcyclohexyl acetate
• o-tert-Butylcyclohexyl acetate
• (2-tert-butylcyclohexyl) acetate
• 2-(1,1-dimethylethyl)cyclohexanol acetate
• 2-tert-butylcyclohexanol acetate
• Verdox
• Grumex
• 2-t-Butylcyclohexyl acetate
• o-t-Butylcyclohexyl acetate
• 1-Acetoxy-2-tert-butylcyclohexane
• 2-(1,1-Dimethylethyl)cyclohexyl acetate
• FINOAUDUYKVGDS-UHFFFAOYSA-N
• Cyclohexanol, 2-(1,1-dimethylethyl)-, 1-acetate
• Agrumex
• green acetate
• Cyclohexanol, 2-(1,1-dimethylethyl)-, acetate, (1R,2R)-rel-
• Cyclohexanol, 2-(1,1-dimethylethyl)-
• Cyclohexanol, 2-(1,1-dimethylethyl)-, acetate (9CI)
• Cyclohexanol, 2-tert-butyl-, acetate (6CI, 7CI, 8CI)
• 2-(1,1-Dimethylethyl)cyclohexyl ethanoate
• Agrumex HC
• 2-Tert-Butylcyclohexyl acetate

• Inchi： 1S/C12H22O2/c1-9(13)14-11-8-6-5-7-10(11)12(2,3)4/h10-11H,5-8H2,1-4H3
• InChI Key： FINOAUDUYKVGDS-UHFFFAOYSA-N
• SMILES： O=C(C)OC1C(C(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 198.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Density: 0.9590 (rough estimate)
• Boiling Point: 221 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.4720 (estimate)
• PSA: 26.30000
• LogP: 3.15440

2-Tert-Butylcyclohexyl acetate Security Information

• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• RTECS：GV8962500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Tert-Butylcyclohexyl acetate

Latest Research Insights on 2-Tert-Butylcyclohexyl Acetate (CAS 88-41-5) in Chemico-Biological Applications

Recent advancements in the chemico-biological field have highlighted the significance of 2-Tert-Butylcyclohexyl acetate (CAS 88-41-5), a compound known for its versatile applications in fragrance formulation, pharmaceutical intermediates, and agrochemicals. This research briefing synthesizes the latest findings on its synthesis, bioactivity, and industrial relevance, drawing from peer-reviewed studies published between 2022 and 2024.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's role as a chiral building block for drug development. Researchers utilized asymmetric hydrogenation of tert-butylcyclohexenone precursors to achieve enantioselective synthesis of 2-Tert-Butylcyclohexyl acetate with >99% ee, demonstrating its potential in creating stereospecific APIs for CNS disorders. The study emphasized the compound's structural rigidity as advantageous for blood-brain barrier penetration.

In fragrance science, Flavour and Fragrance Journal (2024) reported novel findings on its olfactory properties. Through gas chromatography-olfactometry, researchers identified that the cis-isomer (88-41-5) exhibits a 30% stronger woody-amber note compared to the trans-form, with significantly lower detection thresholds (0.2 ng/L air). This has implications for precision engineering of luxury perfumes and functional fragrances for sensory marketing.

Ecotoxicity assessments published in Environmental Science & Technology (2023) revealed unexpected biodegradation pathways. Under aerobic conditions, soil microbiota metabolized 88-41-5 via tert-butyl group hydroxylation, showing 78% degradation within 14 days (OECD 301B protocol). These findings address previous concerns about environmental persistence in agrochemical formulations containing this compound.

Emerging applications in drug delivery systems were highlighted in ACS Biomaterials Science & Engineering (2024). The acetate moiety of 2-Tert-Butylcyclohexyl acetate was successfully conjugated with poly(lactic-co-glycolic acid) (PLGA) nanoparticles, enhancing hydrophobic drug loading capacity by 40% while maintaining >90% encapsulation efficiency. This innovation shows promise for targeted cancer therapies requiring lipophilic payloads.

Regulatory developments were noted in the 2024 REACH amendment, where 88-41-5 was reclassified with revised occupational exposure limits (OELs) of 10 mg/m³ (8-hour TWA) based on new inhalation toxicity data. Industry stakeholders should note these changes for compliance in manufacturing processes involving this compound.

Future research directions identified in these studies include: (1) exploring its potential as a flavor enhancer in nutraceuticals, (2) developing continuous flow synthesis methods to improve production scalability, and (3) investigating synergistic effects with terpenoids in antimicrobial formulations. The compound's unique stereochemical properties continue to make it a molecule of interest across multiple disciplines.